Cas no 131242-36-9 (2-Pyrimidinethiol (9CI))

• Product Name: 2-Pyrimidinethiol (9CI)
• CAS No: 131242-36-9
• MF: C₄H₄N₂S
• MW: 112.15296
• MDL: MFCD00006073
• CID: 898557
• PubChem ID: 1550489
• Update Time: 2024-11-02

2-Pyrimidinethiol (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinethiol (9CI)
• 2-(1H)-PYRIMIDINTHIONE
• NSC193522
• 2-mercapto-pyrimidine
• 2(1H)-Pyrimidinethione
• InChI=1/C4H4N2S/c7-4-5-2-1-3-6-4/h1-3H,(H,5,6,7
• MPY
• NSC48073
• Tox21_202805
• Pyrimidinethione
• SCHEMBL10977267
• EINECS 258-741-2
• 53745-18-9
• 1,2-dihydropyrimidine-2-thione
• 1H-pyrimidine-2-thione
• 2-Mercaptopyrimidine
• CS-0043556
• EINECS 215-917-3
• mercaptopyrimidine
• CHEMBL1688952
• SB57498
• 131242-36-9
• thiopyrimidine
• CHEBI:53576
• DB-042770
• F3329-0411
• 2-Thiopyrimidine
• DTXCID8029076
• 2-Pyrimidinethiol
• 2-Pyrimidinethiol #
• M0937
• EN300-17793
• 2-Pyrimidinethione
• NSC-48073
• pyrimidine, 2-mercapto-
• STL367769
• MFCD00006073
• 2-thioxopyrimidine
• SCHEMBL37899
• CAS-1450-85-7
• Pyrimidine-2-thiol
• NS00024721
• Pyrimidine-2(1H)-thione
• BBL025630
• J-008052
• Q27124108
• NSC 193522
• NSC-193522
• 2-sulfanylpyrimidine
• NCGC00260351-01
• 1450-85-7
• 2-Mercaptopyrimidine, 98%
• NSC 48073
• pyrimidine-2-thione
• AKOS022187337
• DTXSID6049220
• T72Z5M7P5T
• SY048492
• E80918
• Pyrimidine-1-thiol
• AKOS000119746
• STR00484
• Epitope ID:120364

• MDL： MFCD00006073
• Inchi： InChI=1S/C4H4N2S/c7-4-5-2-1-3-6-4/h1-3H,(H,5,6,7)
• InChI Key： HBCQSNAFLVXVAY-UHFFFAOYSA-N
• SMILES： C1=CNC(=S)N=C1

Computed Properties

• Exact Mass: 112.00962
• Monoisotopic Mass: 112.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 56.5A^2

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.3
• Boiling Point: 191.3°C at 760 mmHg
• Flash Point: 69.5°C
• Refractive Index: 1.662
• PSA: 25.78

2-Pyrimidinethiol (9CI) Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones